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Compound of Interest

Compound Name: Propylhexedrine, (+)-

Cat. No.: B12800925 Get Quote

This document provides critical safety and logistical information for researchers, scientists, and

drug development professionals engaged in the handling of Propylhexedrine. The following

procedural guidance is intended to ensure safe operational use and compliant disposal of this

substance.

Propylhexedrine, an α-adrenergic sympathomimetic amine, is utilized as a local vasoconstrictor

and is the active ingredient in some over-the-counter nasal decongestants.[1] While effective

for its intended use, it presents notable health hazards if mishandled or abused.[2][3] The

hydrochloride salt is a crystalline solid, whereas the freebase is a volatile, oily liquid at room

temperature.[1][4]

Health Hazard Information
Propylhexedrine is classified as toxic if swallowed, causing skin irritation, serious eye irritation,

and may cause respiratory irritation.[5][6] Acute toxicity data is summarized below.

Toxicity Data

Oral TDLO (Human) 3,571 µg/kg[5]

Intraperitoneal LDLO (Rat) 65 mg/kg[5]

Intraperitoneal LD50 (Mouse) 85 mg/kg[5]
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Misuse of propylhexedrine has been associated with serious cardiovascular and neurological

effects, including rapid heart rate, high blood pressure, paranoia, and in severe cases,

hospitalization or death.[2][3]

Personal Protective Equipment (PPE)
To mitigate exposure risks, the following personal protective equipment is mandatory when

handling Propylhexedrine.

Protection Type Specification Purpose

Eye Protection
Safety glasses with side

shields or goggles.

Prevents eye irritation from

splashes or dust.[6]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

Prevents skin contact and

irritation.[6]

Respiratory Protection

Use in a well-ventilated area. If

dust or aerosols are

generated, a NIOSH-approved

respirator is required.

Avoid inhalation which can

cause respiratory tract

irritation.[6]

Body Protection Laboratory coat.
Protects skin and personal

clothing from contamination.[6]

Operational Handling and Storage
Adherence to proper handling and storage protocols is crucial for maintaining a safe laboratory

environment.

Handling:

Avoid contact with skin, eyes, and clothing.[6]

Avoid ingestion and inhalation.[6]

Work in a well-ventilated area, preferably in a chemical fume hood.

Wash hands thoroughly after handling.[6]
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Remove contaminated clothing and wash before reuse.[6]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[6]

Keep away from incompatible substances.[6]

Store at -20°C for long-term stability.[1]

Emergency Procedures
In the event of an exposure or spill, immediate action is required.

Exposure Type First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids apart. Seek

medical attention.[6]

Skin Contact

Wash immediately with plenty of soap and water

for at least 15 minutes. Remove contaminated

clothing. Seek medical attention if irritation

persists.[6]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.[6]

Ingestion
Wash out mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[6]

Spill Response:

Evacuate the area.

Wear appropriate PPE.

Contain the spill and collect the material in a suitable container for disposal.[6]
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Clean the contaminated area thoroughly.[6]

Disposal Plan
Proper disposal of Propylhexedrine and its contaminated waste is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Categorization and Disposal:

Unused/Expired Product: Must not be disposed of with household garbage.[5] Disposal must

be made according to official federal, state, and local regulations. Consider turning it in to a

pharmaceutical returns vendor.[7]

Contaminated Materials (PPE, labware): Collect in a sealed, labeled container. Dispose of as

hazardous waste according to institutional and regulatory guidelines.

General Disposal Guideline (for non-flush list medicines): If a take-back program is

unavailable, mix the substance with an unappealing material like dirt or used coffee grounds,

place it in a sealed plastic bag, and dispose of it in the trash.[8] However, due to its

hazardous nature, professional disposal is recommended.

Do not allow the product to reach the sewage system.[5]

Logical Workflow for Safe Handling of Propylhexedrine
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Propylhexedrine Handling Workflow
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Caption: Workflow for Safe Propylhexedrine Handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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